N-(2-fluorophenyl)-2-((5-(2-(thiophen-2-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-[5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C16H13FN4O2S3/c17-11-5-1-2-6-12(11)18-14(23)9-25-16-21-20-15(26-16)19-13(22)8-10-4-3-7-24-10/h1-7H,8-9H2,(H,18,23)(H,19,20,22)
• InChI Key: HMDGQADWPDFXDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NN=C(S2)NC(=O)CC3=CC=CS3)F
• Molecular Formula: C16H13FN4O2S3
• Molecular Weight: 408.5 g/mol

Description

N-(2-fluorophenyl)-2-((5-(2-(thiophen-2-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H13FN4O2S3 and its molecular weight is 408.48. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-((5-(2-(thiophen-2-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-((5-(2-(thiophen-2-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activities

Several studies have focused on the synthesis and evaluation of compounds with structural similarities to N-(2-fluorophenyl)-2-((5-(2-(thiophen-2-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide for their anticancer properties. For instance, a series of compounds have been synthesized for anticancer screening against various cancer cell lines, showing significant cytotoxic effects. These studies include the development of imidazothiadiazole analogs, which exhibited powerful cytotoxic results against breast cancer cell lines, surpassing the efficacy of some existing treatments like 5-fluorouracil in specific assays (Abu-Melha, 2021). Additionally, other studies focused on the design and synthesis of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs as potent glutaminase inhibitors, demonstrating their efficacy in attenuating the growth of various human cancer cell lines in vitro and in mouse models (Shukla et al., 2012).

Antimicrobial and Anti-inflammatory Activities

The antimicrobial and anti-inflammatory potential of compounds structurally related to N-(2-fluorophenyl)-2-((5-(2-(thiophen-2-yl)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide has also been explored. Research has led to the synthesis of novel derivatives with significant anti-inflammatory activity, tested against various bacterial strains, showing promising results as potential leads in the design of new antibacterial agents (Sunder & Maleraju, 2013).

Neuroprotective Activities

The neuroprotective effects of these compounds have been investigated, with studies indicating their potential in protecting neuronal cultures from neurotoxic agents. This highlights the versatility of such compounds beyond anticancer applications, showing promise in the treatment of neurological conditions (Rzeski, Matysiak, & Kandefer-Szerszeń, 2007).